(6-Amino-[3,4'-bipyridin]-5-yl)methanol

• IUPAC Name: (2-amino-5-pyridin-4-ylpyridin-3-yl)methanol
• InChI: InChI=1S/C11H11N3O/c12-11-10(7-15)5-9(6-14-11)8-1-3-13-4-2-8/h1-6,15H,7H2,(H2,12,14)
• InChI Key: NZXVTMZAAKUUII-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=C(N=C2)N)CO
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

(6-Amino-[3,4'-bipyridin]-5-yl)methanol is a bipyridine derivative characterized by a fused pyridine ring system with an amino (-NH₂) group at position 6 and a hydroxymethyl (-CH₂OH) group at position 5. Bipyridine derivatives are widely studied for their coordination chemistry and applications in catalysis, material science, and pharmaceuticals. The amino group enhances hydrogen-bonding capabilities, while the hydroxymethyl group contributes to polarity and solubility in aqueous or polar solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-Amino-[3,4’-bipyridin]-5-yl)methanol typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 3,4’-bipyridine, which can be obtained through the coupling of pyridine derivatives.

Amination: The 3,4’-bipyridine undergoes amination to introduce the amino group at the 6-position. This can be achieved using ammonia or other amine sources under suitable reaction conditions.

Hydroxymethylation: The final step involves the introduction of the hydroxymethyl group at the 5-position. This can be done using formaldehyde or other hydroxymethylating agents in the presence of a base.

Industrial Production Methods

Industrial production of (6-Amino-[3,4’-bipyridin]-5-yl)methanol may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

(6-Amino-[3,4’-bipyridin]-5-yl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The amino group can participate in substitution reactions, forming new compounds with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various electrophiles and nucleophiles under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxymethyl group can yield a carboxylic acid derivative, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

(6-Amino-[3,4’-bipyridin]-5-yl)methanol has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and coordination compounds.

Biology: The compound can be used in the study of enzyme mechanisms and as a building block for biologically active molecules.

Industry: The compound is used in the production of materials with unique properties, such as conductive polymers and catalysts.

Mechanism of Action

The mechanism of action of (6-Amino-[3,4’-bipyridin]-5-yl)methanol depends on its specific application. In coordination chemistry, it acts as a ligand, binding to metal centers and influencing their reactivity. In biological systems, it may interact with enzymes or receptors, modulating their activity through various pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (6-Amino-[3,4'-bipyridin]-5-yl)methanol with two monopyridine analogs from the Catalog of Pyridine Compounds (2017).

Structural and Functional Differences

(5-Iodopyridin-3-yl)-methanol

• Structure: Monopyridine with iodine at position 5 and hydroxymethyl at position 3.
• The hydroxymethyl group at position 3 may limit conjugation compared to bipyridine systems.
• Applications : Likely used in halogenation reactions or as a building block in medicinal chemistry .

(6-Methoxypyridin-2-yl)-methanol

• Structure: Monopyridine with methoxy (-OCH₃) at position 6 and hydroxymethyl at position 2.
• Positional differences (hydroxymethyl at position 2 vs. 5 in the target compound) affect hydrogen-bonding geometry.
• Applications : Possible use in agrochemicals or as a precursor for methoxy-containing ligands .

(6-Amino-[3,4'-bipyridin]-5-yl)methanol

• Structure: Bipyridine core with amino at position 6 and hydroxymethyl at position 5.
• Key Features: The bipyridine system enables extended conjugation and chelating ability for metal coordination. Amino and hydroxymethyl groups synergistically enhance solubility and hydrogen-bonding interactions.
• Applications : Hypothesized utility in catalysis or metal-organic frameworks (MOFs), though direct evidence is lacking.

Data Table: Comparative Properties

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Solubility (Predicted)	Key Reactivity/Applications
(5-Iodopyridin-3-yl)-methanol	Monopyridine	I (C5), -CH₂OH (C3)	~235.0	Moderate (polar solvents)	Halogenation, cross-coupling
(6-Methoxypyridin-2-yl)-methanol	Monopyridine	-OCH₃ (C6), -CH₂OH (C2)	~155.2	High (polar solvents)	Agrochemicals, ligand synthesis
(6-Amino-[3,4'-bipyridin]-5-yl)methanol	Bipyridine	-NH₂ (C6), -CH₂OH (C5)	~232.3	High (aqueous media)	Chelation, catalysis (hypothetical)

Research Findings and Implications

• Electronic Effects: The bipyridine system in the target compound allows for greater electron delocalization compared to monopyridines, which could enhance its redox activity or binding affinity in coordination complexes.
• Substituent Influence: The amino group in (6-Amino-[3,4'-bipyridin]-5-yl)methanol contrasts with the methoxy and iodine groups in analogs, offering distinct hydrogen-bonding and electronic profiles. The hydroxymethyl group’s position (C5 in bipyridine vs. C2/C3 in monopyridines) may influence stereochemical outcomes in reactions.
• Synthetic Challenges: Bipyridine synthesis typically requires multi-step procedures, whereas monopyridines like the analogs listed are more straightforward to prepare .